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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B136036 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemicals are critical

components of this responsibility. This document provides a comprehensive, step-by-step

guide for the safe disposal of Antiblaze 100, a chlorinated phosphate ester flame retardant.

Adherence to these procedures will minimize risks and ensure compliance with safety

regulations.

Chemical and Hazard Identification
Antiblaze 100, also known by its CAS Registry Number 38051-10-4, is a substance that

requires careful handling due to its potential health and environmental hazards.[1]

Understanding its hazard profile is the first step in ensuring safe disposal.
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Hazard Classification Description
GHS Precautionary

Statement

Acute Toxicity, Oral
May be harmful if swallowed.

[1]
-

Acute Toxicity, Inhalation Harmful if inhaled.[1]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

Skin Corrosion/Irritation Causes skin irritation.[1]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Synonyms: Antiblaze AB 100, Amgard V 6[1] Molecular Formula: C13H24Cl6O8P2[1]

Personal Protective Equipment (PPE)
Before handling Antiblaze 100 for any purpose, including disposal, it is imperative to be

equipped with the appropriate Personal Protective Equipment (PPE) to prevent exposure.

PPE Category Specification

Eye/Face Protection

Safety glasses or safety goggles approved

under appropriate government standards such

as NIOSH (US) or EN 166 (EU).[1]

Hand Protection

Use of gloves is required. Inspect gloves prior to

use and dispose of contaminated gloves after

use in accordance with good laboratory

practices and local requirements.[1]

Protective Clothing Wear protective clothing.[1]

Respiratory Protection
In case of insufficient ventilation, wear suitable

respiratory equipment.[2]

Step-by-Step Disposal Protocol
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The disposal of Antiblaze 100 must be conducted in a manner that prevents environmental

contamination and adheres to all federal and local regulations. Under no circumstances should

this chemical be disposed of in sanitary sewers, storm sewers, or landfills.[1]

1. Containment of Spills:

In the event of a spill, the immediate priority is to contain the material to prevent further spread.

Prevent the spillage from entering drains or the environment.[1]

Use a non-combustible absorbent material such as clay, diatomaceous earth, or vermiculite

to contain and collect the spill.[1]

2. Collection and Storage of Waste:

Once contained, the waste material must be collected and stored safely pending disposal.

Place the absorbed material into a suitable, sealable container.[1]

Ensure the container is securely closed before and after use.[1]

Store the waste container in a well-ventilated area, away from strong oxidizers and other

incompatible materials.[1]

3. Final Disposal Method:

The final disposal of Antiblaze 100 waste requires specialized facilities and professional

handling.

Incineration: The product may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[1] This is a preferred method for complete destruction.

Licensed Hazardous Waste Disposal: Offer excess and expired materials to a licensed

hazardous material disposal company.[1] These companies are equipped to handle and

dispose of hazardous chemicals in accordance with regulations.

Experimental Workflow for Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b136036?utm_src=pdf-body
http://martin-employees.com/MSDS/CFI/ANTIBLAZE%20V6.pdf
http://martin-employees.com/MSDS/CFI/ANTIBLAZE%20V6.pdf
http://martin-employees.com/MSDS/CFI/ANTIBLAZE%20V6.pdf
http://martin-employees.com/MSDS/CFI/ANTIBLAZE%20V6.pdf
http://martin-employees.com/MSDS/CFI/ANTIBLAZE%20V6.pdf
http://martin-employees.com/MSDS/CFI/ANTIBLAZE%20V6.pdf
https://www.benchchem.com/product/b136036?utm_src=pdf-body
http://martin-employees.com/MSDS/CFI/ANTIBLAZE%20V6.pdf
http://martin-employees.com/MSDS/CFI/ANTIBLAZE%20V6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical flow of the disposal process for Antiblaze 100.
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Caption: A workflow diagram for the proper disposal of Antiblaze 100.

Logical Relationship for Safe Handling and Disposal
This diagram outlines the interconnectedness of safety precautions, handling procedures, and

disposal methods.
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Caption: Logical steps from hazard understanding to safe disposal outcome.

By adhering to these detailed procedures, laboratory personnel can ensure the safe and

responsible disposal of Antiblaze 100, contributing to a culture of safety and environmental

stewardship. Always consult your institution's specific safety protocols and the most current

Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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